molecular formula C18H19F2N3O3 B8396104 1-Cyclopropyl-4-oxo-5-methyl-6,8-difluoro-7-(3-aminopyrrolizino)-1,4-dihydroquinoline-3-carboxylic acid

1-Cyclopropyl-4-oxo-5-methyl-6,8-difluoro-7-(3-aminopyrrolizino)-1,4-dihydroquinoline-3-carboxylic acid

Cat. No.: B8396104
M. Wt: 363.4 g/mol
InChI Key: FXHKZPNHDSOFGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopropyl-4-oxo-5-methyl-6,8-difluoro-7-(3-aminopyrrolizino)-1,4-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C18H19F2N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H19F2N3O3

Molecular Weight

363.4 g/mol

IUPAC Name

7-(3-aminopyrrolidin-1-yl)-1-cyclopropyl-6,8-difluoro-5-methyl-4-oxoquinoline-3-carboxylic acid

InChI

InChI=1S/C18H19F2N3O3/c1-8-12-15(14(20)16(13(8)19)22-5-4-9(21)6-22)23(10-2-3-10)7-11(17(12)24)18(25)26/h7,9-10H,2-6,21H2,1H3,(H,25,26)

InChI Key

FXHKZPNHDSOFGV-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(C(=C1F)N3CCC(C3)N)F)N(C=C(C2=O)C(=O)O)C4CC4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.00 g (3.36 mmol) of 1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-5-methyl-4-oxo-3-quinolinecarboxylic acid, 0.63 g (3.38 mmol) of 3-(t-butoxycarbonyl)aminopyrrolidine, 1.00 g (9.91 mmol) of triethylamine, and 35 mL of acetonitrile was refluxed for 5 hours, then stirred at room temperature overnight. The precipitate was removed by filtration and washed with acetonitrile and ether. The crude product was suspended in 20 mL of 6M hydrochloric acid and 20 mL of glacial acetic acid and was heated at 60° C. for 2 hours. The solution was concentrated to an oil which was triturated with isopropanol. The solid was collected by filtration and washed with ether to give 1.04 g of the title compound as the hydrochloride salt, mp>300° C.
Name
1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-5-methyl-4-oxo-3-quinolinecarboxylic acid
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.63 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One

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